Cas no 127675-78-9 (2-(2,5-dihydroxyphenyl)propanenitrile)

2-(2,5-dihydroxyphenyl)propanenitrile structure

127675-78-9 structure

Product Name:2-(2,5-dihydroxyphenyl)propanenitrile

CAS No:127675-78-9

Molecular Formula:C₉H₉NO₂

Molecular Weight:163.173262357712

CID:5820270

PubChem ID:130034378

2-(2,5-dihydroxyphenyl)propanenitrile Properties

Names and Identifiers

- Benzeneacetonitrile, 2,5-dihydroxy-α-methyl-
- 2-(2,5-dihydroxyphenyl)propanenitrile
- 127675-78-9
- EN300-1854455
- InChIKey： KHLHAUKEGAIONF-UHFFFAOYSA-N
- Inchi： 1S/C9H9NO2/c1-6(5-10)8-4-7(11)2-3-9(8)12/h2-4,6,11-12H,1H3
- SMILES： C1(C(C)C#N)=CC(O)=CC=C1O

Computed Properties

Exact Mass: 163.063328530g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 163.063328530g/mol
Heavy Atom Count: 12
Complexity: 196
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 64.2Å²

Experimental Properties

Boiling Point: 386.7±27.0 °C(Predicted)
pka: 9.99±0.48(Predicted)
Density: 1.257±0.06 g/cm3(Predicted)

2-(2,5-dihydroxyphenyl)propanenitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1854455-0.05g	2-(2,5-dihydroxyphenyl)propanenitrile	127675-78-9		0.05g	$816.0	2023-09-18

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